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Compound of Interest

Compound Name: ACY-738

Cat. No.: B605171 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the preparation, storage, and

handling of ACY-738 stock solutions in Dimethyl Sulfoxide (DMSO). ACY-738 is a potent and

selective inhibitor of Histone Deacetylase 6 (HDAC6) and is a valuable tool for research in

neurodegenerative diseases, oncology, and immunology.

Introduction
ACY-738 is a hydroxamic acid-containing small molecule that demonstrates high selectivity for

HDAC6, an enzyme that plays a crucial role in various cellular processes by deacetylating non-

histone proteins, most notably α-tubulin.[1][2] Inhibition of HDAC6 by ACY-738 leads to an

increase in the acetylation of α-tubulin, which is involved in microtubule stability and axonal

transport.[3][4] Due to its ability to readily cross the blood-brain barrier, ACY-738 is of particular

interest for studying the central nervous system.[5][6]

Proper preparation of ACY-738 stock solutions is critical for ensuring experimental

reproducibility and accuracy. DMSO is the recommended solvent for creating concentrated

stock solutions of ACY-738 due to its high solubilizing capacity for this compound.

Quantitative Data Summary
The following tables summarize the key quantitative information for ACY-738.
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Table 1: Chemical and Physical Properties of ACY-738

Property Value Reference

Molecular Formula C₁₄H₁₄N₄O₂ [1][7]

Molecular Weight 270.29 g/mol [2]

CAS Number 1375465-91-0 [5][7]

Appearance White to off-white solid [8]

Table 2: Solubility of ACY-738

Solvent Solubility Notes Reference

DMSO
≥ 32 mg/mL (118.39

mM)

Hygroscopic DMSO

can reduce solubility;

use fresh, anhydrous

DMSO.

[8][9]

50 mg/mL (184.99

mM)

Sonication is

recommended to aid

dissolution.

[10]

54 mg/mL (199.78

mM)
[5]

Ethanol 1 mg/mL [5]

Water Insoluble [5]

DMF 10 mg/mL [1]

DMSO:PBS (pH 7.2)

(1:3)
0.25 mg/mL [1]

Table 3: Recommended Storage Conditions for ACY-738
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Form
Storage
Temperature

Duration Reference

Powder -20°C 2 to 3 years [7][8]

4°C 2 years [8]

In DMSO -80°C 6 months to 2 years [7][8]

-20°C 1 year [8]

4°C 2 weeks [7]

Experimental Protocol: Preparation of a 10 mM ACY-
738 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ACY-738 in DMSO.

Materials:

ACY-738 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.
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Allow the ACY-738 powder vial to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weighing ACY-738:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of ACY-738 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.703 mg of ACY-738 (Molecular

Weight = 270.29 g/mol ).

Solvent Addition:

Using a calibrated micropipette, add the calculated volume of anhydrous, sterile DMSO to

the microcentrifuge tube containing the ACY-738 powder. For the example above, add 1

mL of DMSO.

It is crucial to use fresh, high-quality DMSO as moisture can decrease the solubility of

ACY-738.[5]

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[10] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -80°C.[7][8] For short-term storage, -20°C is

acceptable.
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Visualizations
Signaling Pathway of ACY-738 Action

Mechanism of Action of ACY-738
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Caption: Mechanism of action of ACY-738.

Experimental Workflow for Stock Solution Preparation
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Workflow for ACY-738 Stock Solution Preparation
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Caption: Experimental workflow for preparing ACY-738 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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